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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of N-
Methylhexanamide, a compound of interest in various research and development

applications. The data and protocols presented herein are intended to support laboratory work

and theoretical modeling.

Core Physicochemical Data
The essential physical properties of N-Methylhexanamide are summarized in the table below

for quick reference and comparison.

Property Value Units

Boiling Point 225.7 °C (at 760 mmHg)

Density 0.861 g/cm³
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Experimental Protocols
While specific experimental protocols for the determination of N-Methylhexanamide's boiling

point and density are not detailed in publicly available literature, standard methodologies for

liquid compounds are applicable. The following sections outline generalized procedures for

these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination is the Thiele tube technique.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Sample of N-Methylhexanamide

Heating source (e.g., Bunsen burner or hot plate)

Mineral oil

Procedure:

A small amount of N-Methylhexanamide is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer.

The assembly is then placed in a Thiele tube containing mineral oil.

The Thiele tube is gently heated, and the temperature is monitored.
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As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

The heating is then discontinued.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube as the apparatus cools.

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume of the

substance. A straightforward method involves the use of a pycnometer or, for a less precise

measurement, a graduated cylinder and a balance.

Apparatus:

Graduated cylinder or pycnometer

Electronic balance

Procedure using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an electronic balance.

A specific volume of N-Methylhexanamide is carefully measured into the graduated

cylinder.

The total mass of the graduated cylinder and the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume. For improved

accuracy, this procedure should be repeated multiple times, and the average value should be

taken.

Logical Workflow: Synthesis and Characterization
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Due to the absence of specific signaling pathway information for N-Methylhexanamide in the

reviewed literature, a logical workflow for its synthesis and subsequent characterization is

presented. This diagram illustrates the general steps a researcher would take from starting

materials to the final, characterized compound.

Starting Materials
(Hexanoic Acid & Methylamine) Amide SynthesisReaction Purification

(e.g., Distillation)
Crude Product Physicochemical

Characterization
Purified Product

Boiling Point
Determination

Density
Measurement

Spectroscopic Analysis
(NMR, IR, MS)

Pure N-MethylhexanamideVerified Compound

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-
Methylhexanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216667/docs#technical-guide-physicochemical-
properties-of-n-methylhexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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